Cas no 358641-28-8 (1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-)
358641-28-8 structure
Product Name:1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-
CAS No:358641-28-8
MF:C9H12N6O2S
MW:268.295578956604
CID:1472613
Update Time:2024-08-23
1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-
- 1H-1,2,4-Triazole, 3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-
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- Inchi: 1S/C9H12N6O2S/c1-4-5-6(15(16)17)7(14(2)13-5)8-10-9(18-3)12-11-8/h4H2,1-3H3,(H,10,11,12)
- InChI Key: BDEPNGDZHXXYMZ-UHFFFAOYSA-N
- SMILES: N1C(SC)=NC(C2N(C)N=C(CC)C=2[N+]([O-])=O)=N1
Computed Properties
- Exact Mass: 268.07446
Experimental Properties
- Density: 1.60±0.1 g/cm3(Predicted)
- Boiling Point: 534.3±60.0 °C(Predicted)
- PSA: 102.53
- pka: 7.44±0.40(Predicted)
1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
358641-28-8 (1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-) Related Products
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